Cas no 944-95-6 (Benzoic acid, 2-methoxy-, 1-methylethyl ester)

• Product Name: Benzoic acid, 2-methoxy-, 1-methylethyl ester
• CAS No: 944-95-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 752267
• PubChem ID: 584708
• Update Time: 2025-04-19

Benzoic acid, 2-methoxy-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-, 1-methylethyl ester
• propan-2-yl 2-methoxybenzoate
• SCHEMBL1071954
• 944-95-6
• 2-Methoxybenzoic acid, isopropyl ester
• WHVIVRXGERGYGC-UHFFFAOYSA-N
• Isopropyl 2-methoxybenzoate #
• AKOS008947857
• DTXSID00342816

• Inchi： 1S/C11H14O3/c1-8(2)14-11(12)9-6-4-5-7-10(9)13-3/h4-8H,1-3H3
• InChI Key： WHVIVRXGERGYGC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1OC)=O)C(C)C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives